Cas no 1823678-17-6 (Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate
• CAS No: 1823678-17-6
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5991857
• PubChem ID: 165619944
• Update Time: 2025-06-13

Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1839060
• methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate
• 1823678-17-6
• Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate

• Inchi： 1S/C12H16FNO2/c1-8-9(4-3-5-10(8)13)11(14)6-7-12(15)16-2/h3-5,11H,6-7,14H2,1-2H3
• InChI Key： HXKHEFZJZKYIMJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate (CAS No. 1823678-17-6)

Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate (CAS No. 1823678-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a 3-fluoro-2-methylphenyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in synthesizing bioactive molecules. The presence of both amino and ester functional groups enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for fluorinated compounds like Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in designing next-generation therapeutics, especially for targeting central nervous system (CNS) disorders and inflammatory diseases. The compound’s CAS No. 1823678-17-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its fluoro and methyl substituents contribute to its lipophilicity, a key factor in optimizing drug delivery systems.

One of the most discussed topics in modern medicinal chemistry is the role of fluorinated building blocks in improving drug efficacy. Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate exemplifies this trend, as its structure aligns with the principles of rational drug design. Scientists often explore its potential as a precursor for small-molecule inhibitors or protease-targeting agents, addressing unmet medical needs. The compound’s synthetic versatility also makes it a favorite among organic chemists working on structure-activity relationship (SAR) studies.

From an industrial perspective, Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate is valued for its scalability and compatibility with green chemistry protocols. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for such intermediates. The compound’s CAS No. 1823678-17-6 is often associated with patents and publications highlighting innovative catalytic methods or microwave-assisted reactions, reducing waste and energy consumption.

Another area of interest is the compound’s potential in peptide mimetics and prodrug development. Its amino acid-like structure allows for seamless integration into bioconjugation strategies, enabling targeted therapies. This aligns with the growing focus on personalized medicine and precision oncology, where tailored molecular designs are paramount. The 3-fluoro-2-methylphenyl group further enhances binding affinity to specific biological targets, a feature exploited in high-throughput screening (HTS) campaigns.

In summary, Methyl 4-amino-4-(3-fluoro-2-methylphenyl)butanoate (CAS No. 1823678-17-6) represents a versatile and high-value compound in contemporary research. Its applications span drug discovery, material science, and biotechnology, driven by its unique chemical profile. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and interdisciplinary collaboration.